Cas no 131941-25-8 (2-(4-Methoxyphenyl)-5-nitropyridine)

• Product Name: 2-(4-Methoxyphenyl)-5-nitropyridine
• CAS No: 131941-25-8
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD06200960
• CID: 193705
• PubChem ID: 2763869
• Update Time: 2025-08-02

2-(4-Methoxyphenyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-5-nitropyridine
• Pyridine,2-(4-methoxyphenyl)-5-nitro-
• 2-(2-PIPERIDINYL)ETHYL PROPYL ETHER
• Pyridine,2-(4-methoxyphenyl)-5-nitro
• FT-0680341
• MFCD06200960
• Pyridine, 2-(4-methoxyphenyl)-5-nitro-
• 3Y-0718
• CS-0334499
• 131941-25-8
• SCHEMBL14988198
• AKOS005070372
• J-506044
• DTXSID20377180

• MDL： MFCD06200960
• Inchi： 1S/C12H10N2O3/c1-17-11-5-2-9(3-6-11)12-7-4-10(8-13-12)14(15)16/h2-8H,1H3
• InChI Key： AQFGZIXPQOUSHT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.06900
• Monoisotopic Mass: 230.069142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 2.3

Experimental Properties

• Density: 1.252
• Melting Point: 132-135
• Boiling Point: 379.7°Cat760mmHg
• Flash Point: 183.4°C
• Refractive Index: 1.591
• PSA: 67.94000
• LogP: 3.18860

2-(4-Methoxyphenyl)-5-nitropyridine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-Methoxyphenyl)-5-nitropyridine

2-(4-Methoxyphenyl)-5-nitropyridine: A Comprehensive Overview

The compound 2-(4-Methoxyphenyl)-5-nitropyridine, identified by the CAS number 131941-25-8, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyridine ring substituted with a nitro group at position 5 and a 4-methoxyphenyl group at position 2. These substituents contribute to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of 2-(4-Methoxyphenyl)-5-nitropyridine in drug discovery and material science. The nitro group at position 5 imparts strong electron-withdrawing properties, which can influence the electronic characteristics of the molecule. This feature makes it a valuable component in the synthesis of advanced materials, such as conductive polymers and sensors. Additionally, the 4-methoxyphenyl group introduces steric hindrance and modulates the molecule's solubility, making it suitable for various chemical reactions.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in anti-cancer drug design. The substitution pattern of the pyridine ring allows for selective chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. For instance, studies have shown that certain derivatives exhibit potent anti-proliferative activity against cancer cell lines.

The synthesis of 2-(4-Methoxyphenyl)-5-nitropyridine involves multi-step organic reactions, including nucleophilic aromatic substitution and nitration processes. These methods have been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process, making it more efficient and environmentally friendly.

In terms of spectroscopic analysis, this compound has been extensively studied using techniques like UV-Vis spectroscopy, NMR spectroscopy, and X-ray crystallography. These studies provide insights into its electronic structure, conformational geometry, and intermolecular interactions. Such data are crucial for understanding its behavior in different chemical environments and for designing new compounds with desired properties.

Furthermore, computational chemistry has played a pivotal role in elucidating the electronic properties of 2-(4-Methoxyphenyl)-5-nitropyridine. Density functional theory (DFT) calculations have been used to study its frontier molecular orbitals, which are critical for predicting its reactivity in various chemical transformations. These computational studies complement experimental findings and aid in the rational design of new molecules.

The environmental impact of this compound is another area of interest. Researchers have investigated its biodegradability and toxicity under different conditions. Understanding these aspects is essential for ensuring safe handling and disposal practices, particularly in industrial settings where large-scale production may occur.

In conclusion, 2-(4-Methoxyphenyl)-5-nitropyridine is a versatile compound with promising applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovations.